molecular formula C12H18N2O B8278143 5-Aminomethyl-2-(3,3-dimethyl-butyryl)-pyridine CAS No. 864266-32-0

5-Aminomethyl-2-(3,3-dimethyl-butyryl)-pyridine

Cat. No.: B8278143
CAS No.: 864266-32-0
M. Wt: 206.28 g/mol
InChI Key: XWYGLVPLJBYPTD-UHFFFAOYSA-N
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Description

5-Aminomethyl-2-(3,3-dimethyl-butyryl)-pyridine is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

864266-32-0

Molecular Formula

C12H18N2O

Molecular Weight

206.28 g/mol

IUPAC Name

1-[5-(aminomethyl)pyridin-2-yl]-3,3-dimethylbutan-1-one

InChI

InChI=1S/C12H18N2O/c1-12(2,3)6-11(15)10-5-4-9(7-13)8-14-10/h4-5,8H,6-7,13H2,1-3H3

InChI Key

XWYGLVPLJBYPTD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)CC(=O)C1=NC=C(C=C1)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add 4N hydrogen chloride in dioxane (1 mL) to a solution of 5-tert-butoxycarbonylaminomethyl-2-(3,3-dimethyl-butyryl)-pyridine (104 mg, 0.339 mmol) in anhydrous dichloromethane (4 mL) and stir the solution overnight. Concentrate in vacuo and partition the residue between saturated aqueous NaHCO3 and dichloromethane. Extract the aqueous phase with dichloromethane (2×15 mL) and EtOAc (2×15 mL). Dry the combined organic extracts over Na2SO4, filter and concentrate in vacuo to obtain the title compound as an oil (62 mg, 88%) that was used without any further purification. MS (ES+) m/z: 207 (M+H)+.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
5-tert-butoxycarbonylaminomethyl-2-(3,3-dimethyl-butyryl)-pyridine
Quantity
104 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Yield
88%

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